(6Z)-6-[(1-{2-[2-(butan-2-yl)phenoxy]ethyl}-1H-indol-3-yl)methylidene]-2-ethyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C28H29N5O2S
• Molecular Weight: 499.6 g/mol
• IUPAC Name: (6Z)-6-[[1-[2-(2-butan-2-ylphenoxy)ethyl]indol-3-yl]methylidene]-2-ethyl-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C28H29N5O2S/c1-4-18(3)20-10-7-9-13-24(20)35-15-14-32-17-19(21-11-6-8-12-23(21)32)16-22-26(29)33-28(30-27(22)34)36-25(5-2)31-33/h6-13,16-18,29H,4-5,14-15H2,1-3H3/b22-16-,29-26?
• InChI Key: BALBTGVDMXUTDN-UAJGQANVSA-N
• Isomeric SMILES: CCC1=NN2C(=N)/C(=C/C3=CN(C4=CC=CC=C43)CCOC5=CC=CC=C5C(C)CC)/C(=O)N=C2S1
• Canonical SMILES: CCC1=NN2C(=N)C(=CC3=CN(C4=CC=CC=C43)CCOC5=CC=CC=C5C(C)CC)C(=O)N=C2S1

Description

(6Z)-6-[(1-{2-[2-(BUTAN-2-YL)PHENOXY]ETHYL}-1H-INDOL-3-YL)METHYLIDENE]-2-ETHYL-5-IMINO-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE is a complex organic compound with a unique structure that combines elements of indole, phenoxy, and thiadiazolo-pyrimidine

Preparation Methods

The synthesis of (6Z)-6-[(1-{2-[2-(BUTAN-2-YL)PHENOXY]ETHYL}-1H-INDOL-3-YL)METHYLIDENE]-2-ETHYL-5-IMINO-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE involves multiple steps, starting with the preparation of the indole and phenoxy intermediates. These intermediates are then coupled under specific reaction conditions to form the final compound. Industrial production methods may involve optimizing these steps for higher yield and purity, often using catalysts and controlled environments to ensure consistency and efficiency .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using water radical cations, which can drive complex chemical transformations under ambient conditions.

Reduction: Reduction reactions may involve the use of specific reducing agents to modify the compound’s structure.

Substitution: Substitution reactions can occur at different positions on the molecule, depending on the reagents and conditions used.

Common reagents for these reactions include oxidizing agents like water radical cations and reducing agents specific to the desired transformation. The major products formed depend on the type of reaction and the conditions applied .

Scientific Research Applications

(6Z)-6-[(1-{2-[2-(BUTAN-2-YL)PHENOXY]ETHYL}-1H-INDOL-3-YL)METHYLIDENE]-2-ETHYL-5-IMINO-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE has several scientific research applications:

Chemistry: It is used in the study of complex organic reactions and as a model compound for understanding reaction mechanisms.

Biology: Its interactions with biological molecules make it a candidate for studying biochemical pathways and potential therapeutic effects.

Medicine: The compound’s unique structure allows it to be explored for potential drug development, particularly in targeting specific molecular pathways

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets. It can disrupt cellular processes by binding to key enzymes or receptors, altering their function. The pathways involved may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Similar compounds include various indole derivatives and thiadiazolo-pyrimidine analogs. What sets (6Z)-6-[(1-{2-[2-(BUTAN-2-YL)PHENOXY]ETHYL}-1H-INDOL-3-YL)METHYLIDENE]-2-ETHYL-5-IMINO-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE apart is its unique combination of functional groups, which confer distinct chemical and biological properties. Other similar compounds may include dichloroanilines and other indole-based molecules .

This detailed overview provides a comprehensive understanding of (6Z)-6-[(1-{2-[2-(BUTAN-2-YL)PHENOXY]ETHYL}-1H-INDOL-3-YL)METHYLIDENE]-2-ETHYL-5-IMINO-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE, highlighting its preparation, reactions, applications, mechanism of action, and comparison with similar compounds